molecular formula C21H17N5O4 B8415169 5-[3,4-Bis(benzyloxy)-5-nitrophenyl]-2H-tetrazole CAS No. 923287-98-3

5-[3,4-Bis(benzyloxy)-5-nitrophenyl]-2H-tetrazole

Cat. No.: B8415169
CAS No.: 923287-98-3
M. Wt: 403.4 g/mol
InChI Key: UCIIVUFBQXKBPA-UHFFFAOYSA-N
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Description

5-[3,4-Bis(benzyloxy)-5-nitrophenyl]-2H-tetrazole is a useful research compound. Its molecular formula is C21H17N5O4 and its molecular weight is 403.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

923287-98-3

Molecular Formula

C21H17N5O4

Molecular Weight

403.4 g/mol

IUPAC Name

5-[3-nitro-4,5-bis(phenylmethoxy)phenyl]-2H-tetrazole

InChI

InChI=1S/C21H17N5O4/c27-26(28)18-11-17(21-22-24-25-23-21)12-19(29-13-15-7-3-1-4-8-15)20(18)30-14-16-9-5-2-6-10-16/h1-12H,13-14H2,(H,22,23,24,25)

InChI Key

UCIIVUFBQXKBPA-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)COC2=CC(=CC(=C2OCC3=CC=CC=C3)[N+](=O)[O-])C4=NNN=N4

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3,4-bis-benzyloxy-5-nitro-benzonitrile (0.54 g, 1.50 mmol), sodium azide (0.15 g, 2.25 mmol) and ammonium chloride (0.12 g, 2.25 mmol) in dimethylformamide (3 mL) was stirred at 85° C. for 20 hours. After cooling to room temperature, the reaction mixture was poured onto water (30 mL) and acidified with dilute hydrochloric acid. The resulting precipitate was collected, washed with water and dried to yield 5-(3,4-bis-benzyloxy-5-nitro-phenyl)-2H-tetrazole, 0.53 g (87%).
Quantity
0.54 g
Type
reactant
Reaction Step One
Quantity
0.15 g
Type
reactant
Reaction Step One
Quantity
0.12 g
Type
reactant
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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